1-(3-Fluoro-4-(pyridin-3-yl)phenyl)-N-methylmethanamine

• IUPAC Name: 1-(3-fluoro-4-pyridin-3-ylphenyl)-N-methylmethanamine
• InChI: InChI=1S/C13H13FN2/c1-15-8-10-4-5-12(13(14)7-10)11-3-2-6-16-9-11/h2-7,9,15H,8H2,1H3
• InChI Key: LJCZAVVSMOQISO-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1)C2=CN=CC=C2)F
• Molecular Formula: C13H13FN2
• Molecular Weight: 216.25 g/mol
• CAS No.: 1524200-85-8

Description

Synthesis Analysis

Several methods can be employed for the synthesis of fluorinated compounds, including pyridines. Notably, the Baltz-Schiemann reaction allows for the preparation of fluorinated pyridines in almost quantitative yields. For instance, 2-fluoropyridines can be synthesized by diazotization of 2-aminopyridines with sodium nitrite in anhydrous HF or HF-pyridine complex .

Scientific Research Applications

Synthesis and Imaging Applications

The synthesis of derivatives like 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, aimed at imaging dopamine D4 receptors, showcases the compound's potential in diagnostic imaging. This synthesis involves electrophilic fluorination and has been applied in ex vivo studies to investigate homogeneous distribution within the rat brain, indicating its applicability in neuroimaging (Eskola et al., 2002).

Catalytic and Material Applications

Derivatives of the compound have been synthesized and evaluated for catalytic applications, highlighting their potential in the field of catalysis. For instance, the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles and their comparison with SCN pincer palladacycles in catalytic activities demonstrate the versatility and efficacy of these compounds in catalysis (Roffe et al., 2016).

Fluorescent Properties for Sensing Applications

The exploration of fluorescent properties in derivatives like 3-hydroxymethyl imidazo[1,2-a]pyridines and pyrimidines indicates their use as biomarkers and photochemical sensors. These compounds exhibit enhanced fluorescence intensity, making them suitable for sensing applications (Velázquez-Olvera et al., 2012).

Chemical Synthesis and Drug Development

The compound's derivatives have been key intermediates in the synthesis of pharmaceuticals, such as PF-00951966, a fluoroquinolone antibiotic. This highlights the compound's role in the development of new therapeutic agents (Lall et al., 2012).

Boric Acid Ester Intermediates in Material Science

Studies on boric acid ester intermediates with benzene rings, derived from the compound, provide insights into their structural and electronic properties. These studies include crystallographic, conformational analyses, and density functional theory (DFT) calculations, revealing their potential in material science and electronic applications (Huang et al., 2021).

Future Directions

: Synthesis of Fluorinated Pyridines | SpringerLink